1-Cyclohexylmethyl-1h-indole-3-carboxylic acid
1-Cyclohexylmethyl-1h-indole-3-carboxylic acid
BB-22 3-Carboxyindole metabolite is an indolyl carboxylic acid.
Brand Name:
Vulcanchem
CAS No.:
858515-71-6
VCID:
VC21064317
InChI:
InChI=1S/C16H19NO2/c18-16(19)14-11-17(10-12-6-2-1-3-7-12)15-9-5-4-8-13(14)15/h4-5,8-9,11-12H,1-3,6-7,10H2,(H,18,19)
SMILES:
C1CCC(CC1)CN2C=C(C3=CC=CC=C32)C(=O)O
Molecular Formula:
C16H19NO2
Molecular Weight:
257.33 g/mol
1-Cyclohexylmethyl-1h-indole-3-carboxylic acid
CAS No.: 858515-71-6
Cat. No.: VC21064317
Molecular Formula: C16H19NO2
Molecular Weight: 257.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | BB-22 3-Carboxyindole metabolite is an indolyl carboxylic acid. |
|---|---|
| CAS No. | 858515-71-6 |
| Molecular Formula | C16H19NO2 |
| Molecular Weight | 257.33 g/mol |
| IUPAC Name | 1-(cyclohexylmethyl)indole-3-carboxylic acid |
| Standard InChI | InChI=1S/C16H19NO2/c18-16(19)14-11-17(10-12-6-2-1-3-7-12)15-9-5-4-8-13(14)15/h4-5,8-9,11-12H,1-3,6-7,10H2,(H,18,19) |
| Standard InChI Key | DKZXRWRMQWNXFR-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)CN2C=C(C3=CC=CC=C32)C(=O)O |
| Canonical SMILES | C1CCC(CC1)CN2C=C(C3=CC=CC=C32)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
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